Cas no 2091608-75-0 (3-Bromo-2-chloro-5-(difluoromethyl)thiophene)

• Product Name: 3-Bromo-2-chloro-5-(difluoromethyl)thiophene
• CAS No: 2091608-75-0
• MF: C₅H₂BrClF₂S
• MW: 247.488185405731
• CID: 5222589
• Update Time: 2025-10-15

3-Bromo-2-chloro-5-(difluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(difluoromethyl)thiophene

• Inchi： 1S/C5H2BrClF2S/c6-2-1-3(5(8)9)10-4(2)7/h1,5H
• InChI Key： CQYCPANNUWICFP-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(C(F)F)=CC=1Br

Additional information on 3-Bromo-2-chloro-5-(difluoromethyl)thiophene

Introduction to 3-Bromo-2-chloro-5-(difluoromethyl)thiophene (CAS No. 2091608-75-0) and Its Emerging Applications in Chemical Biology

3-Bromo-2-chloro-5-(difluoromethyl)thiophene, identified by the chemical identifier CAS No. 2091608-75-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential applications in drug discovery and material science. This compound belongs to the thiophene family, which is well-documented for its role in pharmaceuticals, agrochemicals, and organic electronics. The presence of multiple substituents—specifically bromine, chlorine, and difluoromethyl groups—enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The bromo and chloro substituents on the thiophene ring introduce electrophilic centers that are conducive to nucleophilic substitution reactions, while the difluoromethyl group adds electronic bulk and potential metabolic stability. These features make 3-bromo-2-chloro-5-(difluoromethyl)thiophene a promising candidate for constructing complex molecular architectures, particularly in the development of bioactive molecules.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that thiophene-based compounds exhibit antimicrobial, antifungal, and anti-inflammatory properties. The introduction of halogen atoms into the thiophene core further modulates these activities by enhancing binding affinity to biological targets. Specifically, the bromo and chloro atoms can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct complex heterocycles.

The difluoromethyl group is particularly noteworthy for its ability to influence both the electronic properties and metabolic stability of a molecule. In drug design, fluorine atoms are often incorporated to improve pharmacokinetic profiles, such as increasing lipophilicity or reducing susceptibility to enzymatic degradation. The dual presence of fluorine atoms in 3-bromo-2-chloro-5-(difluoromethyl)thiophene may confer additional advantages, such as enhanced binding interactions with biological targets or improved resistance to metabolic pathways that typically deactivate drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of thiophene derivatives like 3-bromo-2-chloro-5-(difluoromethyl)thiophene for their potential biological activity. Machine learning models have been trained on large datasets of bioactive compounds to predict binding affinities and pharmacokinetic properties. These tools have identified several thiophene derivatives as hits for further optimization, with 3-bromo-2-chloro-5-(difluoromethyl)thiophene being among those showing promise in virtual screening experiments.

In experimental settings, researchers have leveraged the reactivity of 3-bromo-2-chloro-5-(difluoromethyl)thiophene to develop novel scaffolds for drug candidates. For example, it has been used as a precursor in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to introduce additional functional groups via cross-coupling reactions allows for fine-tuning of the molecule’s properties, such as solubility or selectivity.

The role of thiophenes in organic electronics is another area where 3-bromo-2-chloro-5-(difluoromethyl)thiophene has shown promise. Thiophene-based materials are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs) due to their excellent charge transport properties. The electron-withdrawing nature of the difluoromethyl group can further enhance these properties by modulating the energy levels of the material.

From a synthetic chemistry perspective, 3-bromo-2-chloro-5-(difluoromethyl)thiophene serves as a versatile building block that can be transformed into a wide array of derivatives through various reaction pathways. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the thiophene ring. Additionally, metal-halogen exchange reactions can be utilized to replace one or more halogen atoms with other functional groups.

The growing interest in thiophene derivatives has also spurred innovation in synthetic methodologies aimed at improving their accessibility. Catalytic approaches have been developed to streamline the preparation of these compounds while minimizing waste and maximizing yield. Such advancements are crucial for enabling high-throughput screening programs that rely on large quantities of starting materials.

In conclusion, 3-bromo-2-chloro-5-(difluoromethyl)thiophene (CAS No. 2091608-75-0) is a multifaceted compound with significant potential in chemical biology and material science. Its unique structural features—combining electrophilic halogen atoms with an electron-withdrawing difluoromethyl group—make it an attractive intermediate for drug discovery and electronic materials. As research continues to uncover new applications for thiophene derivatives, compounds like this one will undoubtedly play a pivotal role in shaping the future of pharmaceuticals and advanced materials.